Cas no 899979-36-3 (N-{4-(3,4-dimethyl-1,2-oxazol-5-yl)sulfamoylphenyl}-4-ethyl-1,2,3-thiadiazole-5-carboxamide)

• Product Name: N-{4-(3,4-dimethyl-1,2-oxazol-5-yl)sulfamoylphenyl}-4-ethyl-1,2,3-thiadiazole-5-carboxamide
• CAS No: 899979-36-3
• MF: C₁₆H₁₇N₅O₄S₂
• MW: 407.46728014946
• CID: 5490900
• Update Time: 2025-07-23

N-{4-(3,4-dimethyl-1,2-oxazol-5-yl)sulfamoylphenyl}-4-ethyl-1,2,3-thiadiazole-5-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-[4-[(3,4-dimethyl-1,2-oxazol-5-yl)sulfamoyl]phenyl]-4-ethylthiadiazole-5-carboxamide
• N-{4-(3,4-dimethyl-1,2-oxazol-5-yl)sulfamoylphenyl}-4-ethyl-1,2,3-thiadiazole-5-carboxamide

• Inchi： 1S/C16H17N5O4S2/c1-4-13-14(26-21-18-13)15(22)17-11-5-7-12(8-6-11)27(23,24)20-16-9(2)10(3)19-25-16/h5-8,20H,4H2,1-3H3,(H,17,22)
• InChI Key： KSSOXPWKXILLBJ-UHFFFAOYSA-N
• SMILES： S1C(C(NC2=CC=C(S(NC3ON=C(C)C=3C)(=O)=O)C=C2)=O)=C(CC)N=N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on N-{4-(3,4-dimethyl-1,2-oxazol-5-yl)sulfamoylphenyl}-4-ethyl-1,2,3-thiadiazole-5-carboxamide

Comprehensive Analysis of N-{4-(3,4-dimethyl-1,2-oxazol-5-yl)sulfamoylphenyl}-4-ethyl-1,2,3-thiadiazole-5-carboxamide (CAS No. 899979-36-3): Structure, Applications, and Research Insights

The compound N-{4-(3,4-dimethyl-1,2-oxazol-5-yl)sulfamoylphenyl}-4-ethyl-1,2,3-thiadiazole-5-carboxamide, identified by CAS No. 899979-36-3, represents a sophisticated heterocyclic molecule with significant potential in pharmaceutical and agrochemical research. Its unique structural features, including the 3,4-dimethyl-1,2-oxazole and 4-ethyl-1,2,3-thiadiazole moieties, contribute to its diverse reactivity and biological activity. Researchers are increasingly exploring its role in enzyme inhibition and receptor modulation, aligning with current trends in targeted drug discovery and precision agriculture.

In recent years, the demand for sulfonamide-based compounds like N-{4-(3,4-dimethyl-1,2-oxazol-5-yl)sulfamoylphenyl}-4-ethyl-1,2,3-thiadiazole-5-carboxamide has surged due to their versatility in medicinal chemistry. This molecule's sulfamoylphenyl group enhances its binding affinity to biological targets, making it a candidate for studies on metabolic disorders and inflammatory pathways. Notably, its thiadiazole-carboxamide segment is under investigation for potential applications in crop protection, addressing global concerns about sustainable agriculture and pesticide resistance.

From a synthetic perspective, the CAS No. 899979-36-3 compound exemplifies advancements in heterocyclic synthesis. Its oxazole-thiadiazole hybrid scaffold offers a template for designing novel bioactive molecules, a topic frequently searched in AI-driven drug design platforms. Laboratories are optimizing routes to improve yield and purity, leveraging techniques such as microwave-assisted synthesis and catalytic C-H activation, which are trending keywords in organic chemistry forums.

Environmental and toxicological profiles of N-{4-(3,4-dimethyl-1,2-oxazol-5-yl)sulfamoylphenyl}-4-ethyl-1,2,3-thiadiazole-5-carboxamide are also under scrutiny, reflecting the growing emphasis on green chemistry. Studies focus on its biodegradability and ecotoxicology, critical for regulatory compliance in agrochemical formulations. These aspects resonate with searches related to EPA guidelines and REACH regulations, highlighting the intersection of science and policy.

In conclusion, CAS No. 899979-36-3 embodies the convergence of structural innovation and applied research. Its dual relevance in pharmaceuticals and agrochemicals positions it as a compound of interest for multidisciplinary teams. Future directions may explore its structure-activity relationships (SAR) and computational modeling, areas frequently queried in cheminformatics databases. As the scientific community prioritizes molecular efficiency and sustainability, this compound offers a compelling case study.